N1-(2-ethoxyphenyl)-N2-(2-(4-methyl-2-(m-tolyl)thiazol-5-yl)ethyl)oxalamide

• IUPAC Name: N'-(2-ethoxyphenyl)-N-[2-[4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-yl]ethyl]oxamide
• InChI: InChI=1S/C23H25N3O3S/c1-4-29-19-11-6-5-10-18(19)26-22(28)21(27)24-13-12-20-16(3)25-23(30-20)17-9-7-8-15(2)14-17/h5-11,14H,4,12-13H2,1-3H3,(H,24,27)(H,26,28)
• InChI Key: ALDCEXYXTBDYLP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)C(=O)NCCC2=C(N=C(S2)C3=CC=CC(=C3)C)C
• Molecular Formula: C23H25N3O3S
• Molecular Weight: 423.5 g/mol

Description

N1-(2-ethoxyphenyl)-N2-(2-(4-methyl-2-(m-tolyl)thiazol-5-yl)ethyl)oxalamide is a chemical compound that has gained significant attention from the scientific community due to its potential applications in various fields. This compound is commonly referred to as EMT or EMT-2 and is a member of the oxalamide family. In

Scientific Research Applications

Synthesis and Characterization

The compound N1-(2-ethoxyphenyl)-N2-(2-(4-methyl-2-(m-tolyl)thiazol-5-yl)ethyl)oxalamide, due to its complex structure, plays a significant role in the synthesis of various thiazole and fused derivatives. These derivatives have been explored for their antimicrobial activities. For instance, the synthesis of thiazoles and their derivatives, as studied by Wardkhan et al. (2008), involves reactions with acetophenone to yield products with potential antimicrobial activities against various bacterial and fungal isolates, such as Escherichia coli, Xanthomonas citri, Aspergillus fumigatus, Rhizoctonia solani, and Fusarium oxysporum (Wagnat W. Wardkhan, M. Youssef, Faten I. Hamed, S. Ouf, 2008).

Anticancer Potential

Compounds derived from thiazole structures, including those similar to the subject compound, have been investigated for their potential anti-tumor activities. Gomha et al. (2016) synthesized a series of bis-pyrazolyl-thiazoles incorporating the thiophene moiety, which demonstrated promising anti-tumor activities against hepatocellular carcinoma cell lines. This suggests the potential of thiazole derivatives, related to the subject compound, in cancer treatment research (Sobhi M. Gomha, M. Edrees, Farag M. A. Altalbawy, 2016).

Photophysical Properties

Thiazole-conjugated compounds, akin to N1-(2-ethoxyphenyl)-N2-(2-(4-methyl-2-(m-tolyl)thiazol-5-yl)ethyl)oxalamide, exhibit interesting photophysical properties. Li et al. (2009) investigated a thiazole-conjugated pyridinium complex, which showed solvent-sensitive charge-transfer absorption behaviors and dual-emissive fluorescent properties. Such properties are crucial for developing fluorescent markers and sensors in biochemical research (Zhan-Xian Li, Chunhu Xu, Wei-Chuan Sun, Yan-Chun Bai, Chao Zhang, Chen-Jie Fang, Chunhua Yan, 2009).

Metal Complex Interactions

Thiazole derivatives are also key in synthesizing metal complexes with potential biological activities. Yilmaz and Cukurovalı (2003) synthesized Schiff base ligands containing thiazoles and investigated their cobalt(II), copper(II), nickel(II), and zinc(II) complexes. These complexes exhibited antimicrobial activities against various microorganisms, highlighting the role of thiazole-based compounds in developing metal-based therapeutic agents (I. Yilmaz, A. Cukurovalı, 2003).